5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid

• IUPAC Name: 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H4ClN3O2/c8-4-2-1-3-5(9-4)6(7(12)13)11-10-3/h1-2H,(H,10,11)(H,12,13)
• InChI Key: SOGMLKVXOSFDRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NN=C2C(=O)O)Cl
• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol

Description

5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid is a compound that belongs to the class of pyrazolopyridines. Pyrazolopyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in several studies. For instance, one study described the synthesis of 38 pyrazolo[3,4-b]pyridine derivatives based on scaffold hopping and computer-aided drug design. Another study reported the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate.

Scientific Research Applications

Pyrazolo[3,4-b]pyridine Kinase Inhibitors

5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid has been identified as a versatile scaffold in the design of kinase inhibitors. Its ability to interact with kinases through multiple binding modes makes it a recurrent motif in patents for kinase inhibition. The scaffold typically binds to the hinge region of the kinase but can form additional key interactions in the kinase pocket, enhancing potency and selectivity. This flexibility allows it to mimic both pyrrolo[2,3-b]pyridine and indazole, achieving various kinase binding modes, making it a significant component in kinase inhibitor design (Wenglowsky, 2013).

Heterocyclic Chemistry

Pyrazole and Its Pharmacological Properties

The compound 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid is part of the broader category of pyrazole heterocyclics. Pyrazole is a five-membered heterocyclic compound, noted for its basic and unsaturated nature due to double bonds in its ring structure. This structural feature makes it significant in drug and organic compound formations. The review highlights the pharmacological importance of pyrazole and its derivatives, which include various biological activities like antimicrobial, anticancer, and anti-inflammatory properties (Bhattacharya et al., 2022).

Biological Activities of Pyrazole Carboxylic Acid Derivatives

Synthesis and Applications

Pyrazole carboxylic acid derivatives, a key scaffold in heterocyclic compounds, exhibit a range of biological activities. These activities include antimicrobial, anticancer, inflammatory, antidepressant, antifungal anti-tubercular, and antiviral effects. The mini-review provides a comprehensive synthesis overview of pyrazole carboxylic acid derivatives and their biological applications, serving as a guide for scientists in medicinal chemistry (Cetin, 2020).